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Chlorophenyl)amino)benzamide

Executive Summary

2-((3-Chlorophenyl)amino)benzamide (CAS: 13625-33-7) represents a critical privileged
scaffold in medicinal chemistry, specifically within the class of anthranilamides. While often
utilized as a chemical intermediate, its structural core—a benzamide moiety linked via a
secondary amine to a halogenated phenyl ring—constitutes the pharmacophore for allosteric
MEK inhibitors (Mitogen-activated protein kinase kinase) and ion channel modulators.

This technical guide dissects the compound’s therapeutic potential, positing it as a lead
structure for oncology (MAPK pathway downregulation) and inflammatory modulation. We
analyze its structure-activity relationship (SAR), propose a validated synthesis protocol, and
outline the mechanistic pathways it targets.

Chemical Identity & Pharmacophore Analysis
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The molecule acts as a lipophilic, neutral bioisostere of fenamate NSAIDs, replacing the
carboxylic acid with a primary amide. This modification alters solubility and target affinity,
shifting activity from COX inhibition toward kinase allostery.

Property Data

Chemical Name 2-((3-Chlorophenyl)amino)benzamide
CAS Number 13625-33-7

Molecular Formula C13H11CIN20

Molecular Weight 246.69 g/mol

Core Scaffold N-Phenylanthranilamide

_ 3-Chlorophenyl (Meta-halogenation increases
Key Substituent ] e ) "
lipophilicity and metabolic stability)

H-Bond Donors/Acceptors 2/2

Structural Logic: The diphenylamine linkage allows for rotational freedom, while the
intramolecular hydrogen bond between the amide proton and the aniline nitrogen often locks
the conformation. This "U-shape" conformation is critical for binding to the hydrophobic
allosteric pocket of MEK1/2, distinct from the ATP-binding site.

Therapeutic Applications & Mechanism of Action
A. Oncology: Allosteric MEK Inhibition

The primary therapeutic application of 2-((3-Chlorophenyl)amino)benzamide derivatives is in
the treatment of RAS/RAF/MEK/ERK-driven cancers (e.g., melanoma, NSCLC).

e Mechanism: The compound functions as a Type Il or Type IV kinase inhibitor. Unlike ATP-
competitive inhibitors, it binds to a unique allosteric pocket adjacent to the ATP site on
MEK1/2. This binding locks the kinase in a catalytically inactive "closed" conformation,
preventing the phosphorylation of ERK1/2.

e SAR Insight: The 3-chloro substituent on the phenyl ring provides essential hydrophobic
contacts within the allosteric pocket. While clinical candidates like PD184352 (CI-1040)
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utilize a 2-chloro-4-iodo substitution pattern for maximum potency, the 3-chloro analog
serves as a vital probe for probing the "meta" region of the binding pocket.

B. lon Channel Modulation (Calcium Signaling)

Anthranilamides are emerging as modulators of Calcium-Activated Chloride Channels (CaCCs)

and Ryanodine Receptors (RyR).

» Potential: Modulation of airway fluid secretion (via CaCCs) for cystic fibrosis or asthma

therapy.

e Mechanism: Stabilization of the channel open/closed state via binding to transmembrane

domains.

Scientific Visualization: The MAPK Signaling
Pathway

The following diagram illustrates the intervention point of 2-((3-
Chlorophenyl)amino)benzamide within the RAS-RAF-MEK-ERK signaling cascade.
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Figure 1. Mechanism of Action. The compound allosterically inhibits MEK, halting the
phosphorylation of ERK and subsequent tumor cell proliferation.
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Experimental Protocol: Synthesis & Validation

To ensure scientific integrity, the following protocol describes the synthesis of the target
compound via a copper-catalyzed Ullmann-type coupling, followed by an in vitro kinase assay
structure.

Protocol A: Synthesis of 2-((3-
Chlorophenyl)amino)benzamide

Objective: Efficient coupling of 2-aminobenzamide and 1-bromo-3-chlorobenzene.
e Reagents:

o 2-Aminobenzamide (1.0 equiv)

o

1-Bromo-3-chlorobenzene (1.2 equiv)

[¢]

Copper(l) lodide (Cul) (10 mol%)

[¢]

Ligand: L-Proline or 1,10-Phenanthroline (20 mol%)

[e]

Base: Potassium Carbonate (
) (2.0 equiv)

o Solvent: DMF or DMSO (anhydrous)

e Procedure:

[e]

Charge a sealed tube with 2-aminobenzamide, base, and Cul/Ligand under nitrogen
atmosphere.

Add the solvent and 1-bromo-3-chlorobenzene.

[¢]

Heat the mixture to 110°C for 24 hours.

[e]

o

Monitor reaction progress via TLC (Hexane:EtOAc 7:3).
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o Workup: Cool to RT, dilute with water, and extract with ethyl acetate (3x). Wash organics
with brine, dry over

, and concentrate.
o Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography.

 Validation: Confirm structure via tH NMR (DMSO-d6) looking for the amide singlets (~7.5,
8.0 ppm) and the specific 3-chlorophenyl splitting pattern.

Protocol B: In Vitro MEK1 Kinase Assay

Objective: Determine the IC50 of the compound.
o System: Homogeneous Time-Resolved Fluorescence (HTRF) assay.

o Components: Recombinant MEK1 (active), inactive ERK1 (substrate), ATP, and the test
compound.

e Steps:

o

Incubate MEK1 with the test compound (serial dilutions in DMSO) for 30 mins at RT.

[¢]

Add ATP (at

) and ERK1 substrate.

Incubate for 60 mins.

[¢]

[e]

Stop reaction with EDTA/Detection buffer containing anti-phospho-ERK antibody labeled
with Europium cryptate.

[e]

Readout: Measure FRET signal. A decrease in signal indicates inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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